Cas no 927641-09-6 (3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea
• CAS No: 927641-09-6
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 5427291
• Update Time: 2025-05-19

3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-ylmethyl)-N,N-diphenylurea
• 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea

• Inchi： 1S/C21H18N2O3/c24-21(22-14-16-11-12-19-20(13-16)26-15-25-19)23(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-13H,14-15H2,(H,22,24)
• InChI Key： FPDLFCAEPYSYAF-UHFFFAOYSA-N
• SMILES： C(=O)(NCC1C=CC2=C(OCO2)C=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea (CAS No. 927641-09-6)

3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea, with the CAS number 927641-09-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative is characterized by its unique molecular structure, which combines a benzodioxole moiety with diphenylurea functionality. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and crop protection solutions.

The compound's benzodioxole component is particularly noteworthy, as this structural motif is frequently encountered in bioactive molecules. Researchers have extensively studied benzodioxole-containing compounds for their potential pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. When combined with the diphenylurea scaffold, which is known for its diverse biological activities, the resulting molecule exhibits a unique profile that warrants further investigation.

In recent years, there has been growing interest in 927641-09-6 among medicinal chemists exploring new approaches to drug discovery. The compound's structural features suggest potential interactions with various biological targets, making it a valuable scaffold for developing small molecule therapeutics. Particularly in the context of current healthcare challenges, such as the need for novel central nervous system (CNS) agents and metabolic disorder treatments, this compound presents intriguing possibilities for future research.

From a synthetic chemistry perspective, 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea represents an interesting case study in heterocyclic chemistry and urea bond formation. The compound's synthesis typically involves multi-step organic transformations, requiring careful optimization of reaction conditions to achieve high yields and purity. These synthetic challenges have made the compound a subject of interest in process chemistry and green chemistry research, as scientists seek more efficient and sustainable production methods.

The physicochemical properties of CAS 927641-09-6 have been characterized through various analytical techniques. The compound demonstrates moderate solubility in organic solvents, which is typical for lipophilic small molecules with aromatic systems. Its stability profile under different conditions has been investigated, providing valuable data for formulation scientists working on potential applications. These properties are particularly relevant in the context of current trends in drug delivery systems and pharmaceutical formulation technologies.

In agrochemical research, derivatives of diphenylurea have shown promise as plant growth regulators and protective agents. While specific applications of 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea in agriculture are still under investigation, its structural features suggest potential utility in developing new crop protection products. This is particularly relevant given the growing global focus on sustainable agriculture and the need for environmentally friendly pesticides with novel modes of action.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like 927641-09-6. Researchers can now predict potential biological activities and optimize molecular structures before synthesis, significantly accelerating the discovery process. This approach aligns with current trends in rational drug design and AI-assisted molecular discovery, making the compound an interesting subject for such computational studies.

Quality control and analytical method development for 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea have employed various chromatographic and spectroscopic techniques. High-performance liquid chromatography (HPLC) methods have been developed to ensure purity assessment, while mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide structural confirmation. These analytical approaches are crucial for maintaining standards in pharmaceutical development and chemical research.

The safety profile of CAS 927641-09-6 continues to be evaluated through standard toxicological assessments. While comprehensive data may not yet be publicly available, preliminary studies follow established protocols for chemical safety evaluation. This is particularly important given increasing regulatory requirements and public interest in chemical safety and environmental impact assessment of new compounds.

Future research directions for 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea may include exploration of its potential as a pharmacophore in drug discovery, investigation of its biochemical mechanisms of action, and development of novel derivatives with enhanced properties. The compound's unique structural features position it as a valuable tool for addressing current challenges in medicinal chemistry and agrochemical innovation.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)methyl-1,1-diphenylurea (927641-09-6) represents an intriguing chemical entity with potential applications across multiple scientific disciplines. Its distinctive molecular architecture and the growing body of research surrounding it make this compound a subject worthy of continued investigation, particularly in light of contemporary needs in healthcare innovation and agricultural science.